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Compound of Interest

Compound Name: Phosfolan-methyl

Cat. No.: B045624 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Phosfolan-methyl

Introduction
Phosfolan-methyl, an organophosphorus compound, is primarily utilized as an insecticide and

acaricide in agricultural applications.[1] Its efficacy stems from its ability to inhibit

acetylcholinesterase, a critical enzyme in the insect nervous system.[1][2] This guide provides

a comprehensive overview of the physical and chemical properties of Phosfolan-methyl,
intended for researchers, scientists, and professionals in drug development.

Chemical Identity
A clear identification of Phosfolan-methyl is crucial for any scientific endeavor. The following

table summarizes its key identifiers.
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Identifier Value Source(s)

IUPAC Name
N-dimethoxyphosphoryl-1,3-

dithiolan-2-imine
[2][3]

CAS Number 5120-23-0 [1][2][3][4][5]

Molecular Formula C5H10NO3PS2 [1][2][3][4][5]

Molecular Weight 227.2 g/mol [2][3]

Synonyms

Dimethyl 1,3-dithiolan-2-

ylidenephosphoramidate,

American cyanamid CL-47271,

ENT 27,168

[1][2][3]

InChI

InChI=1S/C5H10NO3PS2/c1-

8-10(7,9-2)6-5-11-3-4-12-5/h3-

4H2,1-2H3

[1][2][3]

InChIKey
CWXVDJFKMQCYFG-

UHFFFAOYSA-N
[1][2][3]

SMILES COP(=O)(N=C1SCCS1)OC [1][2][3]

Physical and Chemical Properties
The physicochemical properties of Phosfolan-methyl are detailed below. These properties

influence its environmental fate and biological activity.
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [1]

Solubility

Notable solubility in organic

solvents; relatively low

solubility in water.

[1]

Stability

Stable in aqueous solution

under neutral or slightly acidic

conditions; hydrolyzed at pH >

9 or < 2.[6]

Note: More specific quantitative data on properties like boiling point, melting point, vapor

pressure, and partition coefficient for Phosfolan-methyl are not readily available in the

provided search results. The stability data is for the related compound Phosfolan and may be

indicative.

Chemical Structure
Caption: Chemical structure of Phosfolan-methyl.

Mechanism of Action
Phosfolan-methyl is an effective insecticide due to its role as an acetylcholinesterase (AChE)

inhibitor.[1][2] The inhibition of AChE leads to an accumulation of the neurotransmitter

acetylcholine at the synaptic cleft, causing overstimulation of nerve impulses, paralysis, and

ultimately the death of the insect.[2]
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Caption: Signaling pathway of Phosfolan-methyl's insecticidal action.

Experimental Protocols
Analysis of Phosfolan-methyl in Produce
This method is suitable for the analysis of organophosphorus pesticides, including Phosfolan-
methyl, in various produce matrices.[7]

1. Extraction:

Homogenize a representative sample of the produce.
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Weigh a subsample (e.g., 15 g) into a centrifuge tube.

Add acetonitrile and internal standards.

Add magnesium sulfate and sodium chloride to induce phase separation (salting out).

Vortex or shake vigorously to ensure thorough mixing.

Centrifuge to separate the acetonitrile layer.

2. Solid Phase Extraction (SPE) Cleanup:

Use a dual-layer SPE cartridge containing primary-secondary amine (PSA) and graphitized

carbon black (GCB).

Condition the cartridge with the appropriate solvent.

Load an aliquot of the acetonitrile extract onto the cartridge.

Elute the analytes using a mixture of toluene and acetonitrile (e.g., 35:65 v/v).

3. Analysis:

Evaporate the eluate to a smaller volume (e.g., 0.5 mL) under a gentle stream of nitrogen.

Reconstitute the sample in a suitable solvent for analysis (e.g., ethyl acetate).

Analyze the sample using Gas Chromatography with a Nitrogen-Phosphorus Detector (GC-

NPD).

Quantify using matrix-matched standards.
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Caption: Workflow for the analysis of Phosfolan-methyl in produce.

General Protocol for Hydrolysis Study
The stability of Phosfolan-methyl to hydrolysis can be assessed using a standard protocol,

such as those based on OECD guidelines.

1. Preparation of Buffer Solutions:

Prepare aqueous buffer solutions at different pH values (e.g., pH 4, 7, and 9) to represent

acidic, neutral, and alkaline conditions.
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2. Sample Preparation:

Prepare a stock solution of Phosfolan-methyl in a water-miscible organic solvent.

Add a small aliquot of the stock solution to each buffer solution to achieve the desired test

concentration. The concentration of the organic solvent should be kept low (typically <1%) to

minimize its effect on the hydrolysis rate.

3. Incubation:

Incubate the test solutions in the dark at a constant temperature (e.g., 25°C or 50°C).

At various time intervals, withdraw aliquots from each test solution.

4. Analysis:

Immediately analyze the withdrawn aliquots to determine the concentration of the remaining

Phosfolan-methyl. A suitable analytical method, such as HPLC-UV or GC-MS, should be

used.

The degradation of Phosfolan-methyl over time is monitored.

5. Data Analysis:

Plot the concentration of Phosfolan-methyl versus time for each pH.

Determine the rate constant of hydrolysis (k) and the half-life (t1/2) at each pH by fitting the

data to the appropriate kinetic model (e.g., first-order kinetics).

Chemical Reactions
Hydrolysis: Phosfolan-methyl can undergo hydrolysis, and this process is influenced by pH.[1]

The analogous compound, Phosfolan, is reported to be stable in neutral or slightly acidic

aqueous solutions but is hydrolyzed under alkaline (pH > 9) or strongly acidic (pH < 2)

conditions.[6] The hydrolysis of organophosphorus compounds typically involves the cleavage

of the phosphoester or phosphoamide bonds. For Phosfolan-methyl, hydrolysis would likely

lead to the formation of less toxic, water-soluble metabolites.[6]
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Metabolism: In biological systems, Phosfolan-methyl is expected to undergo metabolic

transformation. For the related compound Phosfolan, metabolism in plants and animals

involves the cleavage of the N-P bond.[6] Additionally, the sulfoxide metabolites of phosfolan-
methyl are known to be unstable under physiological conditions and undergo rapid hydrolysis.

[2] The metabolic activation of the phosphorothioate group is a key step for its inhibitory

potency against acetylcholinesterase.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045624?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

